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Compound of Interest

Compound Name: Sebacate

Cat. No.: B1225510 Get Quote

Sebacic acid, a naturally occurring dicarboxylic acid, is a versatile chemical compound with

significant applications across various industries, particularly in the biomedical and

pharmaceutical sectors. This guide provides an in-depth overview of its core properties,

synthesis, and biological significance, tailored for researchers, scientists, and professionals in

drug development.

Core Properties and Molecular Structure
Sebacic acid, systematically named decanedioic acid, is a ten-carbon straight-chain

dicarboxylic acid.[1][2] Its chemical identity is defined by the CAS number 111-20-6.[3][4] The

molecular formula of sebacic acid is C₁₀H₁₈O₄, and its structure consists of a ten-carbon

backbone with carboxylic acid groups at both ends.[1][2] This structure is often represented by

the linear formula HOOC(CH₂)₈COOH.[5]

The physical and chemical properties of sebacic acid are summarized in the table below,

providing a quick reference for its key characteristics.
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Property Value

CAS Number 111-20-6[3][4]

Molecular Formula C₁₀H₁₈O₄[3][4]

Molecular Weight 202.25 g/mol [3][4]

Appearance White, flaky or powdered crystalline solid[1][6]

Melting Point 131–135 °C[1][7]

Boiling Point 294.4 °C at 100 mmHg[3][5]

Solubility
Slightly soluble in water; soluble in ethanol and

ether[6][8]

pKa1 4.720[3]

pKa2 5.450[3]

Synthesis of Sebacic Acid: Experimental Protocols
The primary industrial production of sebacic acid is derived from castor oil, a renewable

resource.[6][9] An alternative synthetic route utilizes adipic acid.[6][9] Both methods yield high-

purity sebacic acid suitable for various applications.

Production from Castor Oil
This method involves the alkaline cleavage of ricinoleic acid, the main component of castor oil.

[6][9]

Experimental Protocol:

Saponification & Acidification: Castor oil is first saponified and then acidified to yield ricinoleic

acid.[6]

Alkali Fusion (Cleavage): The ricinoleic acid is mixed with an alkali, such as sodium

hydroxide (NaOH) or potassium hydroxide (KOH), and heated to high temperatures

(approximately 250-300 °C).[6] Catalysts like lead oxide (Pb₃O₄) or iron oxide (Fe₂O₃) can
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be employed to enhance the yield.[6] This reaction cleaves the ricinoleic acid molecule,

producing sebacic acid and 2-octanol as a byproduct.[6]

Purification: The reaction mixture is dissolved in water, and the pH is adjusted to

approximately 6 to convert soaps into free acids. The disodium sebacate is then partially

neutralized to the water-soluble half-acid salt. After separating the oily layer, the aqueous

layer is acidified to a pH of about 2, which causes the sebacic acid to precipitate.[6]

Final Processing: The precipitated sebacic acid is then filtered, washed with water, and dried.

[6]

A study optimizing this process found that using a 5:4 w/w ratio of sodium ricinoleate to KOH

with 1% Fe₂O₃ catalyst at 270 °C for 60 minutes yielded 70.2% sebacic acid with 98.1% purity.

[6][10]
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A simplified workflow for the production of sebacic acid from castor oil.
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Production from Adipic Acid (Electrochemical Process)
An alternative method for producing high-purity sebacic acid starts with adipic acid.[6][9]

Experimental Protocol:

Esterification: Adipic acid is partially esterified to form monomethyl adipate.[6]

Kolbe Electrolysis: The potassium salt of monomethyl adipate undergoes electrolysis in a

methanol-water solution. This process dimerizes the molecules to form dimethyl sebacate.

[6]

Hydrolysis: The resulting dimethyl sebacate is then hydrolyzed to yield sebacic acid.[6]
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Workflow for the electrochemical synthesis of sebacic acid from adipic acid.

Applications in Research and Drug Development
The biocompatibility and biodegradability of sebacic acid make it a highly valuable compound

in the biomedical field.[6][11]
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Biomedical Polymers: Sebacic acid is a key monomer in the synthesis of biodegradable

polymers. Poly(glycerol sebacate) (PGS), an elastomer synthesized from glycerol and

sebacic acid, is extensively explored in tissue engineering for cardiovascular, neural, and

bone applications.[6][12][13]

Drug Delivery Systems: A notable application is in the Gliadel® wafer, a bioresorbable

implant for delivering the anticancer agent carmustine directly to brain tumor sites.[6][12]

This implant utilizes a polyanhydride copolymer of carboxyphenoxy propane and sebacic

acid.[6][12] Sebacic acid is also used in formulating controlled-release medications.[6]

Pharmaceutical Excipient: It can be used as an excipient in various drug formulations.[6][8]

Biological Significance and Signaling Pathways
Sebacic acid is a naturally occurring metabolite in both humans and plants.[6][14] As a

medium-chain dicarboxylic acid, it can be metabolized through β-oxidation.[6]

Role in Inflammation
Sebacic acid's role in inflammatory responses is complex. In the skin, human neutrophils can

convert sebacic acid into its 5-oxo analog, which is a potent activator of pro-inflammatory cells

like eosinophils and monocytes through the OXER1 receptor.[6] This may contribute to the

exacerbation of inflammatory skin conditions.[6]

Conversely, studies have demonstrated anti-inflammatory properties. In macrophage-like cells,

sebacic acid has been shown to specifically decrease the lipopolysaccharide (LPS)-induced

expression of interleukin-6 (IL-6) mRNA.[6] Interestingly, it did not inhibit the LPS-induced

phosphorylation of JNK and p38, which are key components of the MAPK pathway, or the

nuclear accumulation of NF-κB at the tested concentrations.[15] This suggests its anti-

inflammatory mechanism may be independent of these primary pathways or act on

downstream targets.[6]
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Effect of Sebacic Acid on LPS-induced inflammatory pathways.

Metabolic Effects
Chronic supplementation with sebacic acid has shown potential in improving glycemic control in

diabetic mouse models.[6] A diet supplemented with 15% energy from sebacic acid led to

improved fasting glucose, HbA1c, and glucose tolerance.[16] Gene expression analysis in

these studies revealed a significant decrease in the key gluconeogenic genes, Pck1 and Fbp1,

suggesting that sebacic acid may exert its effects by downregulating glucose production in the

liver.[6][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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